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Compound of Interest

Compound Name: 2,3-Dimethylbutan-1-ol

Cat. No.: B103374

An In-depth Technical Guide on 2,3-Dimethylbutan-1-ol

This guide provides detailed information on the molecular properties of 2,3-Dimethylbutan-1-
ol, a significant chemical compound in various research and development applications.

Core Molecular Data

The fundamental molecular characteristics of 2,3-Dimethylbutan-1-ol are summarized below.
This data is essential for experimental design, chemical synthesis, and analytical procedures.

Property Value

Molecular Formula C6H140[1][2][3][4]
Molecular Weight 102.17 g/mol [4]
CAS Number 19550-30-2[1][3]

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula are
beyond the scope of this guide. However, standard analytical techniques such as mass
spectrometry and elemental analysis are typically employed.
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Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions. The
molecular weight of 2,3-Dimethylbutan-1-ol can be determined with high accuracy using this
method.[3]

Elemental Analysis: This process determines the elemental composition of a sample. For 2,3-
Dimethylbutan-1-ol, it would confirm the presence and ratio of carbon, hydrogen, and oxygen
atoms, thereby validating the molecular formula.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its fundamental
molecular properties.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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